Cas no 53398-76-8 (2,4-Hexadienal,(2E,4Z)-)

• Product Name: 2,4-Hexadienal,(2E,4Z)-
• CAS No: 53398-76-8
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 375141
• PubChem ID: 643949
• Update Time: 2025-04-19

2,4-Hexadienal,(2E,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienal,(2E,4Z)-
• 2,4-HEXADIENAL
• (E,Z)-Hexa-2,4-dienal
• 2,4-Hexadienal, (E,Z)-
• NSC-68096
• NSC-16184
• (E,Z)-2,4-Hexadienal
• InChI=1/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2-,5-4
• Hexa-trans-2-cis-4-dien-1-al
• TRANS,CIS-2,4-HEXADIENAL
• NSC68096
• (2E,4Z)-hexa-2,4-dienal
• TRANS-2,CIS-4-HEXADIENAL
• UNII-PZH36QTK6N
• DTXSID70886050
• PZH36QTK6N
• 53398-76-8
• 2,4-Hexadienal, (2E,4Z)-
• HEXADIENAL, 2,4-(TRANS, CIS)
• BATOPAZDIZEVQF-AWYLAFAOSA-N
• NSC16184
• trans,cis-2,4-Hexandienal

• Inchi： 1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2-,5-4+
• InChI Key： BATOPAZDIZEVQF-AWYLAFAOSA-N
• SMILES： O=C/C=C/C=C\C

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: liquid
• Density: 0.857
• Boiling Point: 174 deg C; 76 deg C @ 30 mm Hg
• Flash Point: 68℃
• Refractive Index: 1.541
• PSA: 17.07
• LogP: 1.31760

2,4-Hexadienal,(2E,4Z)- Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes